Cas no 158001-09-3 (1H-Pyrazole-4-carbonitrile,5-amino-3-methyl-1-(tetrahydro-1,1-dioxido-3-thienyl)-)

1H-Pyrazole-4-carbonitrile,5-amino-3-methyl-1-(tetrahydro-1,1-dioxido-3-thienyl)- structure
158001-09-3 structure
Product Name:1H-Pyrazole-4-carbonitrile,5-amino-3-methyl-1-(tetrahydro-1,1-dioxido-3-thienyl)-
CAS No:158001-09-3
MF:C9H12N4O2S
MW:240.282179832458
CID:1336844
Update Time:2024-08-18

1H-Pyrazole-4-carbonitrile,5-amino-3-methyl-1-(tetrahydro-1,1-dioxido-3-thienyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carbonitrile,5-amino-3-methyl-1-(tetrahydro-1,1-dioxido-3-thienyl)-
    • 1H-Pyrazole-4-carbonitrile, 5-amino-3-methyl-1-(tetrahydro-1,1-dioxido-3-thienyl)-
    • Inchi: 1S/C9H12N4O2S/c1-6-8(4-10)9(11)13(12-6)7-2-3-16(14,15)5-7/h7H,2-3,5,11H2,1H3
    • InChI Key: SNEGBZDBOLMBOM-UHFFFAOYSA-N
    • SMILES: N1(C2CCS(=O)(=O)C2)C(N)=C(C#N)C(C)=N1

Computed Properties

  • Exact Mass: 240.06826

Experimental Properties

  • Density: 1.61±0.1 g/cm3(Predicted)
  • Boiling Point: 587.5±50.0 °C(Predicted)
  • PSA: 101.77
  • pka: -0.10±0.19(Predicted)
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